3-[2-(2-chlorophenyl)-2-oxoethyl]-1-(2,4-dimethylbenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C25H22ClNO3
• Molecular Weight: 419.9 g/mol
• IUPAC Name: 3-[2-(2-chlorophenyl)-2-oxoethyl]-1-[(2,4-dimethylphenyl)methyl]-3-hydroxyindol-2-one
• InChI: InChI=1S/C25H22ClNO3/c1-16-11-12-18(17(2)13-16)15-27-22-10-6-4-8-20(22)25(30,24(27)29)14-23(28)19-7-3-5-9-21(19)26/h3-13,30H,14-15H2,1-2H3
• InChI Key: XAHBGIDJSPIOKM-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=CC=C4Cl)O)C

Description

3-[2-(2-chlorophenyl)-2-oxoethyl]-1-(2,4-dimethylbenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as C16, is a synthetic compound that belongs to the class of indolinone derivatives. It has been extensively studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 3-[2-(2-chlorophenyl)-2-oxoethyl]-1-(2,4-dimethylbenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cellular proliferation, inflammation, and oxidative stress. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that is involved in the regulation of genes involved in inflammation and immune response.
Biochemical and Physiological Effects
This compound has been shown to exhibit a variety of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. In addition, this compound has been shown to exhibit potent antioxidant activity, which may contribute to its anti-inflammatory and anticancer effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[2-(2-chlorophenyl)-2-oxoethyl]-1-(2,4-dimethylbenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments is its potent anti-inflammatory and anticancer activity. This makes it a valuable tool for studying the molecular mechanisms underlying these processes. Another advantage is its relative ease of synthesis, which allows for large-scale production of the compound. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which may limit its bioavailability in vivo.

Future Directions

There are several future directions for research on 3-[2-(2-chlorophenyl)-2-oxoethyl]-1-(2,4-dimethylbenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one. One area of research is the development of more efficient synthesis methods that can increase the yield and purity of the compound. Another area of research is the investigation of the molecular mechanisms underlying the anti-inflammatory and anticancer activity of this compound. This may involve the identification of specific enzymes and signaling pathways that are inhibited by this compound. Finally, future research may focus on the development of this compound-based therapeutics for the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders.
Conclusion
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential applications in various scientific research fields. Its potent anti-inflammatory and anticancer activity make it a valuable tool for studying the molecular mechanisms underlying these processes. While there are some limitations to using this compound in lab experiments, its relative ease of synthesis and bioactivity make it a promising compound for future research.

Synthesis Methods

The synthesis of 3-[2-(2-chlorophenyl)-2-oxoethyl]-1-(2,4-dimethylbenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one involves the condensation of 2-(2-chlorophenyl)acetic acid with 2,4-dimethylbenzaldehyde in the presence of acetic anhydride and sulfuric acid. The resulting product is then subjected to a Mannich reaction with formaldehyde and diethylamine, followed by cyclization with sodium hydroxide to form this compound. The overall yield of this synthesis method is approximately 40%.

Scientific Research Applications

3-[2-(2-chlorophenyl)-2-oxoethyl]-1-(2,4-dimethylbenzyl)-3-hydroxy-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in various scientific research fields. In medicinal chemistry, this compound has been shown to exhibit potent anti-inflammatory, antioxidant, and anticancer activities. In pharmacology, this compound has been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders. In biochemistry, this compound has been used as a tool to study the molecular mechanisms underlying various cellular processes.